Cas no 18812-42-5 (Phosphonic acid, (phenylmethyl)-, dipropyl ester)

• Product Name: Phosphonic acid, (phenylmethyl)-, dipropyl ester
• CAS No: 18812-42-5
• MF: C₁₃H₂₁O₃P
• MW: 256.277805089951
• CID: 1380402
• PubChem ID: 20563245
• Update Time: 2025-04-20

Phosphonic acid, (phenylmethyl)-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (phenylmethyl)-, dipropyl ester
• dipropoxyphosphorylmethylbenzene
• 18812-42-5
• Dipropyl benzylphosphonate
• SCHEMBL5550090
• DTXSID00608767

• Inchi： 1S/C13H21O3P/c1-3-10-15-17(14,16-11-4-2)12-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
• InChI Key： AWAIEFLGOMEHGT-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=CC=1)(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 256.12283153g/mol
• Monoisotopic Mass: 256.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 4.23290